Cas no 2680871-96-7 (benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate)

• Product Name: benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate
• CAS No: 2680871-96-7
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5635552
• PubChem ID: 165924588
• Update Time: 2025-10-31

benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28290128
• 2680871-96-7
• benzyl 3-cyano-octahydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate
• benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate

• Inchi： 1S/C17H21N3O2/c18-10-16-11-19-9-5-4-8-15(19)12-20(16)17(21)22-13-14-6-2-1-3-7-14/h1-3,6-7,15-16H,4-5,8-9,11-13H2
• InChI Key： PGDSEFVJNDTLKF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C#N)CN2CCCCC2C1)=O

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.6Ų

Additional information on benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate

Introduction to Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate (CAS No. 2680871-96-7)

Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate, a compound with the CAS number 2680871-96-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, comprising a benzyl-substituted octahydro-1H-pyrido[1,2-a]pyrazine core adorned with a cyano group and a carboxylate moiety, positions it as a promising candidate for further exploration.

The< strong>benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate molecule's structural complexity is not merely an academic curiosity but holds practical implications for its biological activity. The presence of the cyano group at the third position introduces a polar and electron-withdrawing nature, which can modulate the compound's interactions with biological targets. Meanwhile, the carboxylate group at the second position enhances its solubility in polar solvents, making it more amenable for formulation and administration in various pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. By leveraging these techniques, scientists have been able to predict the binding affinities of Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This predictive capability has been instrumental in guiding the design of novel derivatives with enhanced pharmacological profiles.

The< strong>benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate compound has also attracted interest due to its potential role in addressing multifaceted therapeutic challenges. In particular, its structural motifs are reminiscent of molecules that have shown efficacy in treating neurological disorders, inflammation, and cancer. The benzyl group, known for its ability to enhance bioavailability and metabolic stability, makes this compound an attractive scaffold for further derivatization. Researchers are exploring various synthetic strategies to introduce additional functional groups or modify existing ones to optimize its pharmacological properties.

In the realm of drug discovery, the< strong>Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate molecule exemplifies the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis of such complex heterocycles often requires innovative methodologies and precise control over reaction conditions. Advances in synthetic techniques have made it possible to construct intricate molecular architectures with high fidelity, paving the way for the development of next-generation therapeutics.

The< strong>CAS No. 2680871-96-7 identifier ensures that researchers can reliably access and reference this compound in their studies. This standardized nomenclature system is crucial for maintaining consistency across scientific literature and databases. As research progresses, additional information regarding the< strong>Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate compound will continue to accumulate, further elucidating its potential applications and refining its role in drug development pipelines.

The< strong>benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate molecule's versatility is also highlighted by its potential use as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structural features make it a valuable building block for constructing novel heterocyclic compounds with tailored biological activities. By integrating this compound into multi-step synthetic routes, chemists can explore new chemical spaces and discover innovative therapeutic agents.

The growing interest in< strong>Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate is also driven by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) platforms and fragment-based drug design (FBDD) methodologies have become indispensable tools in identifying lead compounds with high potency and selectivity. The< strong>CAS No. 2680871-96-7-identified molecule's well-defined structure makes it an ideal candidate for these approaches.

In conclusion,< strong>Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrazine-2-carboxylate, characterized by its CAS number 2680871-96-7, represents a significant contribution to pharmaceutical chemistry. Its complex heterocyclic structure and versatile functional groups position it as a promising candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its properties and potential applications,< strong>Benzyl 3-cyano-octahydro-1H-pyrido1,2-apyrza z ine - - carbox y l ate is poised to play a crucial role in shaping the future of medicinal chemistry.